
Essential Safety and Logistical Information for
Handling (R)-2-Hydroxymethylpropanoic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(R)-2-Hydroxymethylpropanoic

acid

Cat. No.: B159078 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like (R)-2-Hydroxymethylpropanoic acid are critical for

laboratory safety and environmental responsibility. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

handling of this compound.

(R)-2-Hydroxymethylpropanoic acid, also known as 2,2-Bis(hydroxymethyl)propionic acid, is

considered a hazardous substance that can cause serious eye irritation and may cause

respiratory irritation.[1][2] Adherence to strict safety protocols during handling and disposal is

paramount.

Hazard Identification and Personal Protective
Equipment (PPE)
Understanding the hazards associated with (R)-2-Hydroxymethylpropanoic acid is the first

step in determining the appropriate personal protective equipment.

Hazard Summary:
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Hazard Statement Classification GHS Codes

Causes serious eye irritation Eye Irritation Category 2 H319

May cause respiratory irritation

Specific target organ toxicity,

single exposure (Respiratory

system) Category 3

H335

May cause skin irritation

Skin Irritation (Not a primary

classification but noted as a

potential hazard)

-

Recommended Personal Protective Equipment (PPE):
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Protection Type Recommendation Details

Eye Protection
Chemical splash goggles or a

face shield.[3][4][5]

Safety glasses are not

sufficient.[4] Ensure that

eyewash stations and safety

showers are close to the

workstation.[1]

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

suitable options.[6][7] Inspect

gloves for any damage before

use and wash hands

thoroughly after removal.[8][9]

Skin and Body Protection
Lab coat, apron, or coveralls.

[4][10]

Wear a long-sleeved lab coat

and closed-toe shoes.[6] For

tasks with a higher risk of

splashing, a chemical-resistant

apron should be worn over the

lab coat.[4]

Respiratory Protection Use in a well-ventilated area.

Work should be conducted in a

chemical fume hood,

especially when handling the

powder form to avoid dust

formation.[1][6][11] If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator may be necessary.

[10]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure is crucial to minimize exposure and

prevent accidents.

Preparation:

Before handling, thoroughly read the Safety Data Sheet (SDS).[4][6]
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[9]

Verify that an eyewash station and safety shower are accessible and operational.[1]

Put on all required PPE as detailed in the table above.[6]

Handling:

Avoid all personal contact, including inhalation of dust or fumes.[12]

Weigh out only the necessary amount of the chemical.[8]

When transferring the solid, use a scoop or spatula to minimize dust generation.

If creating a solution, always add the acid to the solvent, never the other way around.[8]

Keep containers tightly closed when not in use.[1]

Post-Handling:

Clean the work area thoroughly after the procedure is complete.

Wash hands and any exposed skin with soap and water before leaving the laboratory.[8][9]

Remove and properly store or dispose of PPE.[8] Contaminated clothing should be

washed separately before reuse.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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